Einecs 296-360-3

• CAS No.: 92527-99-6
• Molecular Formula: C77H98N31O46P7
• Molecular Weight: 2410.6 g/mol
• IUPAC Name: [5-(2-amino-6-oxo-1H-purin-9-yl)-3-[[5-(2-amino-6-oxo-1H-purin-9-yl)-3-[[3-[[3-[[3-[[3-[[5-(2-amino-6-oxo-1H-purin-9-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-5-(4-amino-2-oxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-5-(4-amino-2-oxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-5-(6-aminopurin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl]oxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxyoxolan-2-yl]methyl [5-(4-amino-2-oxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] hydrogen phosphate
• InChI: InChI=1S/C77H98N31O46P7/c1-30-16-104(77(118)100-67(30)111)54-12-35(151-158(125,126)136-20-42-34(11-53(143-42)103-7-4-49(80)93-76(103)117)150-157(123,124)135-19-41-33(10-52(142-41)102-6-3-48(79)92-75(102)116)149-155(119,120)133-18-40-31(110)8-50(141-40)106-27-88-59-64(106)94-71(82)97-68(59)112)43(144-54)21-137-159(127,128)152-36-13-55(105-26-87-58-62(81)85-25-86-63(58)105)145-44(36)22-138-160(129,130)154-38-15-57(108-29-90-61-66(108)96-73(84)99-70(61)114)147-46(38)24-139-161(131,132)153-37-14-56(107-28-89-60-65(107)95-72(83)98-69(60)113)146-45(37)23-134-156(121,122)148-32-9-51(140-39(32)17-109)101-5-2-47(78)91-74(101)115/h2-7,16,25-29,31-46,50-57,109-110H,8-15,17-24H2,1H3,(H,119,120)(H,121,122)(H,123,124)(H,125,126)(H,127,128)(H,129,130)(H,131,132)(H2,78,91,115)(H2,79,92,116)(H2,80,93,117)(H2,81,85,86)(H,100,111,118)(H3,82,94,97,112)(H3,83,95,98,113)(H3,84,96,99,114)
• InChI Key: KOJDEUJHMIYXNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OC3CC(OC3COP(=O)(O)OC4CC(OC4COP(=O)(O)OC5CC(OC5COP(=O)(O)OC6CC(OC6CO)N7C=CC(=NC7=O)N)N8C=NC9=C8N=C(NC9=O)N)N1C=NC2=C1N=C(NC2=O)N)N1C=NC2=C(N=CN=C21)N)OP(=O)(O)OCC1C(CC(O1)N1C=CC(=NC1=O)N)OP(=O)(O)OCC1C(CC(O1)N1C=CC(=NC1=O)N)OP(=O)(O)OCC1C(CC(O1)N1C=NC2=C1N=C(NC2=O)N)O

Description

Einecs 296-360-3 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Einecs 296-360-3 involves specific chemical reactions and conditions. The exact synthetic route can vary depending on the desired purity and application of the compound. Generally, the synthesis involves multiple steps, including the preparation of intermediate compounds, followed by purification processes such as crystallization or distillation.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up to meet commercial demands. This involves optimizing reaction conditions to maximize yield and minimize by-products. Techniques such as continuous flow reactors and automated control systems are often employed to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

Einecs 296-360-3 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions involve replacing one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

Einecs 296-360-3 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in biochemical assays and studies involving cellular processes.

Medicine: Investigated for its potential therapeutic properties and interactions with biological targets.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Einecs 296-360-3 involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor, receptor agonist, or antagonist, depending on its structure and functional groups. These interactions can modulate various biochemical pathways, leading to the desired effects.

Comparison with Similar Compounds

Similar Compounds

• Einecs 203-770-8 (amyl nitrite)
• Einecs 234-985-5 (bismuth tetroxide)
• Einecs 239-934-0 (mercurous oxide)

Uniqueness

Einecs 296-360-3 is unique due to its specific chemical structure and properties, which differentiate it from other similar compounds. Its distinct reactivity and applications make it valuable in various scientific and industrial contexts.

Biological Activity

Einecs 296-360-3 refers to a chemical substance that is primarily identified as Nickel (Ni) and its compounds. This compound has garnered attention due to its various biological activities, particularly its toxicological effects on human health and the environment. This article aims to provide a comprehensive overview of the biological activity of this compound, including its toxicological profile, potential health risks, and environmental impact.

• Chemical Name : Nickel
• EC Number : 296-360-3
• CAS Number : 7440-02-0
• Molecular Formula : Ni

Human Health Effects

Nickel and its compounds are known to pose several health risks. The following table summarizes key toxicological findings:

Effect	Description
Carcinogenicity	Nickel is classified as a Group 1 carcinogen by the International Agency for Research on Cancer (IARC), indicating sufficient evidence for its carcinogenicity in humans.
Reproductive Toxicity	Studies suggest that nickel may damage fertility and is suspected of causing harm to the unborn child .
Skin Sensitization	Nickel is a common cause of allergic contact dermatitis, affecting individuals with nickel allergies.
Respiratory Effects	Inhalation of nickel compounds can lead to respiratory issues, including asthma and lung fibrosis.

Aquatic Toxicity

Nickel is highly toxic to aquatic life, with studies indicating that it can cause significant adverse effects on fish and invertebrates. The following table outlines the aquatic toxicity levels:

Organism Type	Toxicity Level (LC50)
Fish (e.g., Oncorhynchus mykiss)	0.5 mg/L (96-hour exposure)
Daphnia magna (Water Flea)	0.3 mg/L (48-hour exposure)

Environmental Impact

Nickel contamination in water bodies poses serious ecological risks. Its high toxicity to aquatic organisms can disrupt ecosystems and lead to biodiversity loss. The compound is also persistent in the environment, raising concerns about long-term exposure and accumulation in food chains.

Case Study 1: Occupational Exposure

A study conducted among workers in nickel mining revealed a higher incidence of lung cancer compared to the general population. The research highlighted the importance of implementing safety measures to minimize inhalation exposure to nickel dust.

Case Study 2: Environmental Monitoring

Monitoring programs in regions with high nickel concentrations have shown significant declines in fish populations, particularly species sensitive to nickel toxicity. These findings emphasize the need for stringent regulations on nickel emissions into water bodies.

Regulatory Status

Nickel and its compounds are regulated under various international frameworks due to their hazardous nature. The European Chemicals Agency (ECHA) has classified nickel as a substance of very high concern (SVHC) under REACH regulations due to its carcinogenic properties and reproductive toxicity .

Q & A

Q. What methodologies validate the interaction of this compound with biological targets in silico and in vitro?

• Methodological Answer : Combine molecular docking (e.g., AutoDock Vina) with surface plasmon resonance (SPR) for binding affinity measurements. Cross-correlate computational binding energies with experimental IC50 values. Use negative controls (e.g., scrambled peptides) to rule out nonspecific interactions .

Guidelines for Academic Rigor

• Data Reproducibility : Archive raw datasets, code, and instrument calibration logs in supplementary materials. Follow COPE (Committee on Publication Ethics) guidelines for data transparency .
• Literature Integration : Use citation managers (e.g., Zotero, EndNote) to track sources and avoid plagiarism. Prioritize primary literature over reviews for methodological details .
• Ethical Compliance : Disclose funding sources, conflicts of interest, and institutional review board approvals (if applicable) in the acknowledgments section .